Ezetimibe Diacid Impurity
Ezetimibe Diacid Impurity
Brand Name:
Vulcanchem
CAS No.:
1013025-04-1
VCID:
VC0130091
InChI:
InChI=1S/C25H24FNO5/c26-19-8-10-20(11-9-19)27-24(22(25(30)31)14-15-23(28)29)18-6-12-21(13-7-18)32-16-17-4-2-1-3-5-17/h1-13,22,24,27H,14-16H2,(H,28,29)(H,30,31)/t22-,24-/m1/s1
SMILES:
C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F
Molecular Formula:
C25H24FNO5
Molecular Weight:
437.5 g/mol
Ezetimibe Diacid Impurity
CAS No.: 1013025-04-1
Reference Standards
VCID: VC0130091
Molecular Formula: C25H24FNO5
Molecular Weight: 437.5 g/mol
| CAS No. | 1013025-04-1 |
|---|---|
| Product Name | Ezetimibe Diacid Impurity |
| Molecular Formula | C25H24FNO5 |
| Molecular Weight | 437.5 g/mol |
| IUPAC Name | (2R)-2-[(S)-(4-fluoroanilino)-(4-phenylmethoxyphenyl)methyl]pentanedioic acid |
| Standard InChI | InChI=1S/C25H24FNO5/c26-19-8-10-20(11-9-19)27-24(22(25(30)31)14-15-23(28)29)18-6-12-21(13-7-18)32-16-17-4-2-1-3-5-17/h1-13,22,24,27H,14-16H2,(H,28,29)(H,30,31)/t22-,24-/m1/s1 |
| Standard InChIKey | WLAMIMDXLOJKMS-ISKFKSNPSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)[C@H]([C@@H](CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F |
| SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F |
| Canonical SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)C(C(CCC(=O)O)C(=O)O)NC3=CC=C(C=C3)F |
| Synonyms | (2R)-2-[(S)-[(4-Fluorophenyl)amino][4-(phenylmethoxy)phenyl]methyl]pentanedioic Acid; |
| PubChem Compound | 24855128 |
| Last Modified | Nov 11 2021 |
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